Ethyl 1-ethenylcyclopropane-1-carboxylate

• IUPAC Name: ethyl 1-ethenylcyclopropane-1-carboxylate
• InChI: InChI=1S/C8H12O2/c1-3-8(5-6-8)7(9)10-4-2/h3H,1,4-6H2,2H3
• InChI Key: VXIGXLGLMYTTKT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC1)C=C
• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol

Description

Ethyl 1-ethenylcyclopropane-1-carboxylate, also known as ethyl vinyl cyclopropane carboxylate, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Ethyl 1-ethenylcyclopropane-1-carboxylate has been studied for its potential applications in various fields, including organic synthesis, medicinal chemistry, and material science. It can be used as a building block for the synthesis of complex molecules, such as natural products and pharmaceuticals. It has also been investigated as a potential monomer for the synthesis of polymers with unique properties, such as high thermal stability and mechanical strength.

Mechanism Of Action

The mechanism of action of Ethyl 1-ethenylcyclopropane-1-carboxylate is not well understood. However, it is believed to undergo various reactions, such as cyclopropanation, ring-opening, and ring-closing reactions, depending on the reaction conditions and the presence of other reagents.

Biochemical And Physiological Effects

There is limited information on the biochemical and physiological effects of Ethyl 1-ethenylcyclopropane-1-carboxylate. However, some studies have reported its potential cytotoxicity against cancer cells and its ability to inhibit the activity of certain enzymes.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Ethyl 1-ethenylcyclopropane-1-carboxylate in lab experiments is its versatility as a building block for the synthesis of various molecules and polymers. It is also relatively easy to synthesize and purify. However, its limited solubility in common solvents and potential instability under certain reaction conditions can be a limitation.

Future Directions

There are several future directions for the research on Ethyl 1-ethenylcyclopropane-1-carboxylate. One direction is to investigate its potential applications in material science, particularly in the synthesis of new polymers with unique properties. Another direction is to explore its potential as a drug candidate for the treatment of various diseases, such as cancer and infectious diseases. Additionally, further studies are needed to understand its mechanism of action and potential toxicity.

Synthesis Methods

Ethyl 1-ethenylcyclopropane-1-carboxylate can be synthesized via several methods, including the reaction between Ethyl 1-ethenylcyclopropane-1-carboxylate diazoacetate and vinylcyclopropane in the presence of a catalyst. Another method involves the reaction between Ethyl 1-ethenylcyclopropane-1-carboxylate diazoacetate and cyclopropene in the presence of a catalyst. The yield and purity of the product can be improved by using different catalysts and optimizing reaction conditions.